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Compound of Interest

Compound Name: 2,3-Dimethylbenzofuran

Cat. No.: B1586527

2,3-Dimethylbenzofuran, also known as 2,3-dimethylcoumarone, is an aromatic organic
compound belonging to the benzofuran class.[1][2] Structurally, it consists of a benzene ring
fused to a furan ring, with methyl groups substituted at the 2 and 3 positions of the furan ring.
[2] This compound is found naturally in foods such as coffee and roasted onions and is utilized
commercially as a flavoring and fragrance agent due to its distinct nutty and spicy aroma.[1][2]
[3] Its applications extend into various research and industrial domains, including the synthesis
of more complex molecules and potentially as a building block in pharmaceutical development.

[4]

This guide provides a comprehensive examination of the core physical properties of 2,3-
Dimethylbenzofuran. Understanding these characteristics is fundamental for its handling,
quality assessment, and application in experimental and developmental workflows. We will
delve into the quantitative aspects of its properties, the methodologies for their determination,
and the underlying principles that govern them.

Core Physical and Chemical Properties at a Glance

The essential physicochemical data for 2,3-Dimethylbenzofuran are summarized below,
providing a quick reference for laboratory applications.
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Property Value Source(s)
Molecular Formula C10H100 [1][5]
Molecular Weight 146.19 g/mol [1][5]
CAS Number 3782-00-1 [1][6]

Physical Description

Clear, colorless to pale yellow
liquid.[1][3][6]

[1]3][6]

Odor & Taste Profile

Nutty, spicy, phenolic, smoky
aroma; chemical, burnt woody
taste.[1][3][6]

[1]3][6]

101-102 °C @ 19 mm Hg;

Boiling Point 230.2 °C (Predicted at [L11031[7]
standard pressure).[1][3][7]
_ 1.031-1.037 g/cm3 @ 25 °C.
Density [11051[7]

[11(51(7]

Refractive Index (n20/D)

1.554 - 1.563 @ 20 °C.[1][5][6]

[1](5](6]

Insoluble in water; Soluble in

Solubility ethanol and fats.[1][5] L]
Flash Point 86.11 °C (187 °F) TCC.[5][7] [51[7]
logP (o/w) ~3.5 (Estimated).[5][6] [5][6]

Detailed Analysis of Key Physical Properties and
Experimental Protocols

A precise understanding of a compound's physical properties is not merely academic; it is

essential for purification, reaction setup, and formulation. The following sections detail the

significance of these properties and provide standardized protocols for their verification.

Boiling Point Determination
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The boiling point is a critical indicator of a liquid's volatility and is essential for purification via
distillation. For 2,3-Dimethylbenzofuran, the boiling point is typically reported under reduced
pressure (101-102 °C at 19 mm Hg) to prevent decomposition at higher temperatures.[1][3]

Causality and Insight: The relatively high boiling point for its molecular weight is due to the
planar, aromatic structure which allows for significant van der Waals interactions between
molecules. Reporting the boiling point under vacuum is standard practice for organic
compounds that may be sensitive to the high temperatures required for boiling at atmospheric
pressure.

Experimental Protocol: Vacuum Distillation

This method allows for the distillation of compounds at temperatures lower than their
atmospheric boiling point, thereby preventing thermal degradation.

Step-by-Step Methodology:

o Apparatus Setup: Assemble a vacuum distillation apparatus consisting of a round-bottom
flask, a Claisen adapter, a thermometer, a condenser, a receiving flask, and a vacuum
source with a manometer. Ensure all glass joints are properly sealed with vacuum grease.

o Sample Preparation: Place the 2,3-Dimethylbenzofuran sample and a few boiling chips or a
magnetic stir bar into the round-bottom flask.

o System Evacuation: Gradually apply the vacuum, reducing the system pressure to the
desired level (e.g., 19 mm Hg).

e Heating: Begin heating the flask gently using a heating mantle.

o Observation: Record the temperature at which the liquid boils and the vapor condenses on
the thermometer bulb, with the condensate dripping into the receiving flask at a steady rate.
This stable temperature is the boiling point at that specific pressure.

¢ Conclusion: Once the distillation is complete, cool the system to room temperature before
slowly reintroducing air to equalize the pressure.

Workflow Visualization:
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Caption: Workflow for Boiling Point Determination via Vacuum Distillation.
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Density Measurement

Density is an intrinsic property that relates a substance's mass to its volume. For 2,3-
Dimethylbenzofuran, the density is approximately 1.034 g/cm?3 at 25 °C, indicating it is slightly
denser than water.[3][7] This property is useful for mass-to-volume conversions and as a
preliminary check for compound purity.

Causality and Insight: The presence of an oxygen atom and the compact, fused-ring structure
contribute to a density greater than 1.0 g/cm3. Impurities with significantly different densities will
alter the measured value, making it a useful quality control parameter.

Experimental Protocol: Measurement using a Pycnometer

A pycnometer (or specific gravity bottle) is a flask with a precise, known volume used to
accurately determine the density of a liquid.

Step-by-Step Methodology:

Calibration: Clean and dry the pycnometer thoroughly. Weigh the empty, dry pychnometer
(ma).

o Water Measurement: Fill the pycnometer with deionized water of a known temperature (e.qg.,
25 °C) and weigh it (mz2). The mass of the water is (mz - m1). The volume of the pycnometer
is then V = (mz2 - m1) / p_water, where p_water is the known density of water at that
temperature.

e Sample Measurement: Empty and dry the pycnometer. Fill it with the 2,3-
Dimethylbenzofuran sample at the same temperature and weigh it (ms).

e Calculation: The mass of the sample is (ms - m1). The density of the sample is calculated as
p_sample = (ms-mi)/ V.

Workflow Visualization:
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Caption: Workflow for Density Measurement using a Pycnometer.

Refractive Index

The refractive index measures how light propagates through a substance and is another key
parameter for identifying a liquid and assessing its purity. The value for 2,3-
Dimethylbenzofuran is in the range of 1.554 to 1.563 at 20 °C using the sodium D-line (589
nm).[1][5]

Causality and Insight: The high refractive index is characteristic of aromatic compounds due to
the delocalized 1t-electron system, which interacts strongly with light. This property is highly
sensitive to impurities, making it an excellent tool for rapid quality control.

Experimental Protocol: Using an Abbe Refractometer

The Abbe refractometer is a standard laboratory instrument for measuring the refractive index
of liquids.
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Step-by-Step Methodology:

» Calibration: Calibrate the refractometer using a standard liquid with a known refractive index,
such as distilled water.

o Sample Application: Open the prism of the refractometer and place a few drops of 2,3-
Dimethylbenzofuran onto the lower prism surface.

o Measurement: Close the prism and allow the sample to reach thermal equilibrium (typically
20 °C, controlled by a water bath).

e Reading: Look through the eyepiece and adjust the control knob until the dividing line
between the light and dark fields is sharp and centered on the crosshairs.

e Record Value: Read the refractive index value from the instrument's scale.

Workflow Visualization:

a‘ Calibrate Refractometer | Using Distilled Water }—»‘ Apply Sample

— {Record Value|Read nD from scale}

Place 2-3 drops }—»‘ Thermal Equilibration ‘ Setto 20°C }—»‘ Adjust Optics ‘ Enien i lira
on prism on crosshairs

Click to download full resolution via product page

Caption: Workflow for Refractive Index Measurement.

Relevance in Drug Development and Research

The physical properties of 2,3-Dimethylbenzofuran are not isolated data points; they directly
influence its utility and behavior in research and development contexts.

 Solubility and Partition Coefficient (logP): With low water solubility and a high estimated logP,
2,3-Dimethylbenzofuran is lipophilic.[1][5] This is a critical parameter in drug development
for predicting a molecule's absorption, distribution, metabolism, and excretion (ADME)
profile. Its preference for fatty environments suggests it may readily cross biological
membranes.
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e Purity Assessment: Deviations in boiling point, density, or refractive index from established
values are strong indicators of impurities. These simple measurements provide a rapid, first-
pass quality assessment before employing more complex techniques like chromatography or
spectroscopy.

o Safety and Handling: The flash point of ~86 °C indicates that the compound is combustible
but not highly flammable at room temperature, informing proper storage and handling
procedures in the laboratory.[5][7]

Conclusion

2,3-Dimethylbenzofuran is a compound with well-defined physical properties that are crucial
for its application in the flavor and fragrance industries and for its potential as a synthon in
chemical research. The experimental protocols outlined in this guide represent robust, self-
validating methods for verifying these properties, ensuring scientific integrity and reproducibility.
For researchers and drug development professionals, a thorough understanding and
verification of these fundamental characteristics are the first steps toward successful and
reliable scientific outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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